Cas no 61606-97-1 (Quinoline, 2-methyl-4-phenoxy-)

• Product Name: Quinoline, 2-methyl-4-phenoxy-
• CAS No: 61606-97-1
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 473023
• PubChem ID: 15560680
• Update Time: 2025-04-19

Quinoline, 2-methyl-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-methyl-4-phenoxy-
• 2-methyl-4-phenoxyquinoline
• 61606-97-1
• DTXSID90574164
• SCHEMBL7532440

• Inchi： 1S/C16H13NO/c1-12-11-16(18-13-7-3-2-4-8-13)14-9-5-6-10-15(14)17-12/h2-11H,1H3
• InChI Key： NWTGGSDMRGCAQM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12